5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione

• IUPAC Name: 5,5-bis(hydroxymethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C5H8N2O4/c8-1-5(2-9)3(10)6-4(11)7-5/h8-9H,1-2H2,(H2,6,7,10,11)
• InChI Key: VPPHKHDARGZSFK-UHFFFAOYSA-N
• Canonical SMILES: C(C1(C(=O)NC(=O)N1)CO)O
• Molecular Formula: C5H8N2O4
• Molecular Weight: 160.13 g/mol

Description

5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione, also known as DMDHEU, is a chemical compound used in various industries such as textiles, leather, and wood. It is a crosslinking agent that helps to improve the durability and stability of materials. DMDHEU has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione works by crosslinking the fibers of the material, which improves its strength and durability. It forms covalent bonds with the hydroxyl groups of the material, which creates a network of interconnected fibers. This network helps to resist deformation and damage caused by mechanical stress, heat, and chemicals.
Biochemical and Physiological Effects:
5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione has been shown to have low toxicity and is generally considered safe for use in various industries. However, studies have shown that it can cause skin irritation and allergic reactions in some individuals. It is also known to release formaldehyde, a potential carcinogen, during use.

Advantages and Limitations for Lab Experiments

5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione has several advantages for use in lab experiments. It is easy to handle, has a long shelf life, and is relatively inexpensive. However, it can be difficult to dissolve in some solvents, and its crosslinking properties can make it challenging to analyze the resulting material.

Future Directions

There are several potential future directions for research on 5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione. One area of interest is the development of safer and more environmentally friendly alternatives to formaldehyde-based crosslinking agents. Another area of research is the optimization of 5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione synthesis and application methods to improve its efficiency and effectiveness. Additionally, there is potential for the use of 5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione in new applications such as drug delivery systems and tissue engineering.

Synthesis Methods

5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione is synthesized by the reaction of formaldehyde with urea under alkaline conditions. The reaction takes place in the presence of a catalyst such as sodium hydroxide or ammonium chloride. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

5,5-Bis(hydroxymethyl)imidazolidine-2,4-dione has been extensively studied for its applications in various fields. In the textile industry, it is used as a wrinkle-resistant and durable finish for cotton, wool, and other fabrics. In the leather industry, it is used as a tanning agent to improve the strength and durability of leather. In the wood industry, it is used as a wood preservative to protect against decay and insect damage.